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Compound of Interest

Compound Name: Azido-PEG12-NHS ester

Cat. No.: B605811

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the covalent labeling of antibodies with Azido-
PEG12-NHS ester. This procedure enables the introduction of azide functionalities onto an
antibody, which can then be used in a variety of downstream applications, most notably in "click
chemistry” for the site-specific conjugation of molecules such as drugs, imaging agents, or
nanoparticles.[1][2][3]

The N-Hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines, such as
the side chains of lysine residues on the antibody, to form stable amide bonds.[4][5][6] The
polyethylene glycol (PEG) spacer enhances the solubility and reduces the potential for
aggregation of the modified antibody.[7]

Quantitative Data Summary

The efficiency of the labeling reaction and the recovery of the final conjugate are critical
parameters. The following table summarizes typical quantitative data expected from this
protocol.
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Parameter

Typical Value

Notes

Degree of Labeling (DOL)

2 - 6 azides per antibody

The DOL can be controlled by
adjusting the molar ratio of
Azido-PEG12-NHS ester to the
antibody. A 20-fold molar
excess typically yields 4-6
labels per antibody.[8][9]

Antibody Recovery

> 85%

Purification using spin
desalting columns generally
results in high recovery of the

antibody conjugate.

Labeling Efficiency

20% - 35%

This is the percentage of the
labeling reagent that is
covalently attached to the
antibody. Efficiency is
dependent on antibody

concentration.[4]

Purity of Final Conjugate

> 95%

Assessed by SDS-PAGE,
which will show an increase in
the molecular weight of the
antibody, and by HPLC to
confirm the removal of

unconjugated labeling reagent.

Stability of Conjugate

> 1 year at -20°C

When stored appropriately in a
suitable buffer, the azide-
modified antibody is stable for

long-term use.

Experimental Protocols

This section details the necessary materials and step-by-step procedures for labeling an
antibody with Azido-PEG12-NHS ester.

Materials Required
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Antibody: 1-10 mg/mL in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS).[2][8] If
the antibody is in a buffer containing primary amines (e.g., Tris or glycine), it must be
exchanged into an amine-free buffer.[4][10]

Azido-PEG12-NHS ester: Stored at -20°C with desiccant.

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF): To dissolve the Azido-
PEG12-NHS ester.[5][8]

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.0-8.5.[4][5]
Quenching Buffer: 1 M Tris-HCI, pH 8.0.[2]

Purification: Size-exclusion chromatography spin desalting columns or dialysis cassettes.[4]
[8][11]

General Laboratory Equipment: Pipettes, microcentrifuge tubes, vortex mixer,
spectrophotometer.

Experimental Workflow Diagram
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node_char

Preparation

Prepare Antibody Solution
(1-10 mg/mL in amine-free buffer)

Prepare Azido-PEG12-NHS Ester
(10 mM in anhydrous DMSO)

Labeling Reaction
(Add 20-fold molar excess of NHS ester to antibody.
Incubate for 30-60 min at RT or 2h on ice.)

Quench Reaction
(Add quenching buffer to a final
concentration of 50-100 mM Tris.)

Purification
(Remove excess reagent vi
spin desalting column or dialysis.)

Characterization & Storage
(Determine DOL and concentration.
Store at 4°C or -20°C.)
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Application Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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